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Compound of Interest

Compound Name: Morphinan, 3-methoxy-

CAS No.: 1531-25-5

Cat. No.: B075029

Get Quote

Introduction
3-Methoxymorphinan (3-MM), a significant metabolite of the widely used antitussive

dextromethorphan, presents a multifaceted pharmacological profile that extends beyond its role

as a metabolic byproduct.[1][2] Structurally a morphinan alkaloid, this compound has

demonstrated distinct physiological effects, including local anesthetic, antiplatelet, and anti-

inflammatory activities, suggesting a potential for therapeutic applications in its own right.[3]

This technical guide provides a comprehensive overview of the current scientific understanding

of 3-methoxymorphinan, intended for researchers, scientists, and drug development

professionals. We will delve into its metabolic origins, explore its pharmacodynamic actions and

underlying mechanisms, and provide detailed experimental protocols for its investigation.

Chemical and Physical Properties
3-Methoxymorphinan is a polycyclic compound with a four-ring skeleton, characteristic of the

morphinan class.[2]
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Property Value Source

Chemical Formula C₁₇H₂₃NO [3]

Molecular Weight 257.37 g/mol [3]

IUPAC Name

(1S,9S,10S)-4-methoxy-17-

azatetracyclo[7.5.3.0¹,¹⁰.0²,⁷]he

ptadeca-2(7),3,5-triene

PubChem

CAS Number 1531-25-5 [1]

Metabolism and Pharmacokinetics
3-Methoxymorphinan is primarily formed in the liver as a metabolite of dextromethorphan

through N-demethylation, a process predominantly mediated by the cytochrome P450 enzyme

CYP3A4.[1][3] It is subsequently metabolized, mainly through O-demethylation by another

critical cytochrome P450 enzyme, CYP2D6, to form 3-hydroxymorphinan.[1] The metabolic

pathway is crucial in determining the overall pharmacological effect of dextromethorphan, as

the parent drug and its metabolites, including dextrorphan and 3-methoxymorphinan, possess

distinct activities.[3]

The pharmacokinetics of 3-methoxymorphinan are intrinsically linked to the genetic

polymorphism of the CYP2D6 enzyme. In individuals who are poor metabolizers for CYP2D6,

the conversion of 3-methoxymorphinan to 3-hydroxymorphinan is decreased, leading to an

increased plasma concentration and urinary recovery of 3-methoxymorphinan.
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Metabolic pathway of dextromethorphan.
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Pharmacodynamics
While often referred to as an "inactive metabolite," this designation primarily pertains to its lack

of significant activity at opioid receptors, in stark contrast to other morphinans.[1] However, 3-

methoxymorphinan exerts notable effects through other mechanisms.

Receptor Binding Profile
Quantitative data on the binding affinity of 3-methoxymorphinan to key central nervous system

receptors, such as opioid, NMDA, and sigma receptors, is notably limited in publicly available

literature. While its parent compound, dextromethorphan, and its fellow metabolite,

dextrorphan, have been extensively characterized in this regard, 3-methoxymorphinan remains

less understood. This represents a significant knowledge gap and an area ripe for future

investigation.

For context, the receptor binding affinities for dextromethorphan and dextrorphan are presented

below.

Compound
NMDA (MK-801
site) Ki (nM)

σ1 Ki (nM)
μ-Opioid Receptor
Ki (nM)

Dextromethorphan 2120–8945 142–652 1280

Dextrorphan 486–906 118–481 420

Source:[3]

Local Anesthetic Effects
3-Methoxymorphinan exhibits a dose-dependent local anesthetic effect.[3] In preclinical models

utilizing rat sciatic nerve blockade, it has been shown to impede motor function, proprioception,

and nociception.[3] Its potency is ranked below that of lidocaine and dextromethorphan but

greater than dextrorphan.[3] Notably, on an equipotent basis, the duration of action of 3-

methoxymorphinan is longer than that of lidocaine.[4]

Antiplatelet Activity
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3-Methoxymorphinan has demonstrated potent antiplatelet activity, proving to be a more potent

inhibitor of platelet aggregation induced by arachidonic acid or collagen than dextromethorphan

itself.[5] The mechanisms underlying this effect are multifaceted and involve:

Inhibition of intracellular calcium mobilization: A critical step in platelet activation.[5]

Suppression of glycoprotein IIb/IIIa expression: This receptor is essential for platelet

aggregation.[5]

Decreased formation of thromboxane B₂: A potent vasoconstrictor and platelet agonist.[5]

Enhanced platelet membrane fluidity.[5]
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Antiplatelet mechanism of 3-Methoxymorphinan.

Analgesic and Anti-inflammatory Effects
In models of inflammatory pain, such as carrageenan-induced thermal hyperalgesia in rats, 3-

methoxymorphinan has been shown to possess analgesic properties.[5] It dose-dependently

increases paw withdrawal latency, indicating a reduction in pain sensitivity.[5] This analgesic

effect is coupled with potent anti-inflammatory actions, including the reduction of edema and

the attenuation of pro-inflammatory mediators such as:

Tumor necrosis factor-alpha (TNF-α)[5]
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Interleukin-1 beta (IL-1β)[5]

Interleukin-6 (IL-6)[5]

Nitric oxide (NO)[5]

Prostaglandin E₂ (PGE₂)[5]

Neutrophil infiltration[5]

Experimental Protocols
Radioligand Binding Assay (General Protocol)
This protocol provides a general framework for determining the binding affinity of a test

compound, such as 3-methoxymorphinan, to a specific receptor.

1. Membrane Preparation:

Homogenize tissue or cells expressing the receptor of interest in a cold lysis buffer.

Centrifuge the homogenate to pellet the membranes.

Wash the membrane pellet and resuspend in a suitable buffer.

Determine the protein concentration of the membrane preparation.

2. Binding Reaction:

In a multi-well plate, combine the membrane preparation, a radiolabeled ligand known to

bind to the target receptor, and varying concentrations of the unlabeled test compound (e.g.,

3-methoxymorphinan).

Incubate the plate to allow the binding reaction to reach equilibrium.

3. Separation of Bound and Free Ligand:

Rapidly filter the contents of each well through a filter mat to trap the membranes with bound

radioligand.
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Wash the filters with cold buffer to remove unbound radioligand.

4. Quantification:

Measure the radioactivity retained on the filters using a scintillation counter.

5. Data Analysis:

Plot the percentage of specific binding of the radioligand against the concentration of the test

compound.

Determine the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific

binding of the radioligand).

Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation, which takes into

account the concentration and affinity of the radioligand.

Rat Sciatic Nerve Blockade for Local Anesthetic Effect
This in vivo assay evaluates the local anesthetic properties of a compound.[4]

1. Animal Preparation:

Use adult male Sprague-Dawley rats.

Acclimatize the animals to the testing environment to minimize stress.

2. Drug Administration:

Inject the test compound (e.g., 3-methoxymorphinan) perineurally to the sciatic nerve.

3. Assessment of Nerve Blockade:

Motor Function: Assess by observing for limb paralysis and measuring grip strength.

Proprioception: Evaluate by observing postural and gait abnormalities.

Nociception: Measure the withdrawal latency to a thermal or mechanical stimulus applied to

the paw.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16844109/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Data Collection:

Record the onset, duration, and intensity of the nerve blockade for each parameter.

Carrageenan-Induced Thermal Hyperalgesia for
Analgesic and Anti-inflammatory Effects
This model is used to assess the efficacy of compounds in reducing inflammatory pain.[6]

1. Induction of Inflammation:

Inject a solution of carrageenan into the plantar surface of one hind paw of a rat.

2. Drug Administration:

Administer the test compound (e.g., 3-methoxymorphinan) systemically (e.g.,

intraperitoneally or orally) at a predetermined time before or after the carrageenan injection.

3. Assessment of Hyperalgesia:

At various time points after carrageenan injection, measure the paw withdrawal latency to a

thermal stimulus (e.g., a radiant heat source). A longer withdrawal latency indicates an

analgesic effect.

4. Assessment of Inflammation:

Measure the paw volume (edema) using a plethysmometer.

At the end of the experiment, tissue samples can be collected from the paw to measure the

levels of pro-inflammatory mediators.

Conclusion
3-Methoxymorphinan, while historically viewed as a minor metabolite of dextromethorphan,

possesses a distinct and compelling pharmacological profile. Its demonstrated local anesthetic,

antiplatelet, and anti-inflammatory properties, mediated through mechanisms independent of

classical opioid receptor agonism, highlight its potential as a lead compound for the

development of novel therapeutics. The significant gap in our understanding of its receptor
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binding affinities presents a clear opportunity for further research that could unlock new

avenues for drug discovery in the fields of pain management, cardiovascular disease, and

inflammatory disorders. The experimental protocols outlined in this guide provide a robust

framework for the continued investigation of this intriguing morphinan derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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